Cas no 1315339-47-9 (2-Bromo-3-fluoro-6-methoxyphenylboronic acid)
1315339-47-9 structure
Product Name:2-Bromo-3-fluoro-6-methoxyphenylboronic acid
CAS No:1315339-47-9
MF:C7H7BBrFO3
MW:248.842085123062
CID:4694063
Update Time:2023-08-14
2-Bromo-3-fluoro-6-methoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-3-fluoro-6-methoxyphenylboronic acid
- 2-Bromo-3-fluoro-6-methoxyphenylboronic acid
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- Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)7(9)6(5)8(11)12/h2-3,11-12H,1H3
- InChI Key： QCBXSGAVCVPXMJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1B(O)O)OC)F
Computed Properties
- Exact Mass: 247.966
- Monoisotopic Mass: 247.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
2-Bromo-3-fluoro-6-methoxyphenylboronic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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